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Compound of Interest

Compound Name: 9-Hydroxyxanthene

CAS No.: 90-46-0

Cat. No.: B1684195 Get Quote

Executive Summary
9-Hydroxyxanthene (Xanthydrol) is a pivotal tricyclic scaffold in organic synthesis and bio-

analytical chemistry. Unlike its oxidized counterpart (xanthone), which is planar, the reduced

xanthene core exhibits a characteristic "butterfly" folding along the O(10)···C(9) axis.[1][2][3][4]

This conformational flexibility allows 9-hydroxyxanthene to function as a versatile host in

supramolecular clathrates and as a highly specific electrophile in the determination of urea (via

the formation of Dixanthylurea).

This guide dissects the solid-state architecture of the xanthydrol scaffold, analyzing its unit cell

parameters, hydrogen-bonding networks, and the conformational "puckering" that dictates its

reactivity.

Chemical Context & Synthesis
To obtain high-quality single crystals suitable for X-ray diffraction, the compound must be

synthesized with high purity, avoiding the formation of the xanthylium cation or oxidation back

to xanthone.

Synthesis Pathway
The standard protocol involves the reduction of xanthone. The hydroxyl group at C9 is

introduced via reduction, converting the planar ketone into the puckered alcohol.
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Reaction Scheme:

Precursor: Xanthone (9H-xanthen-9-one).

Reagent: Sodium amalgam (Na/Hg) or Sodium Borohydride (

).

Solvent: Ethanol/Water or Toluene.

Product: 9-Hydroxyxanthene (Xanthydrol).
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Figure 1: Synthetic pathway from Xanthone to Xanthydrol and its derivatization to

Dixanthylurea.[5][6][7][8]

Structural Analysis & Crystallography
The crystallographic interest in 9-hydroxyxanthene lies in its conformational polymorphism

and its ability to form inclusion complexes (clathrates).

The "Butterfly" Conformation
The central heterocyclic ring of xanthene is not planar. In the solid state, the molecule adopts a

folded conformation.

Folding Angle: The dihedral angle between the two benzene rings typically ranges from 160°

to 170° in the parent alcohol, contrasting with the near-planar xanthone.

C9 Geometry: The carbon at position 9 is

hybridized. The hydroxyl group can adopt a pseudo-axial or pseudo-equatorial orientation,
though the pseudo-equatorial position is generally favored to minimize 1,3-diaxial
interactions with the peri-hydrogens.
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Case Study: Dixanthylurea (Analytical Standard)
While the parent xanthydrol often forms disordered solvates, its derivative Dixanthylurea

(formed by reacting xanthydrol with urea) yields robust crystals used to validate the scaffold's

geometry.

Parameter Data

Formula

Crystal System Orthorhombic

Space Group (No. 29)

Unit Cell a 4.686(2) Å

Unit Cell b 16.784(8) Å

Unit Cell c 25.924(10) Å

Volume 2039 Å³

Z 4

Density (

)
1.369 g/cm³

Structural Insight: The dixanthylurea molecule lacks crystallographic symmetry, indicating that

the two xanthene "wings" are twisted relative to the urea core to optimize hydrogen bonding (N-

H···O) and minimize steric clash.

Host-Guest Clathrates
9-Hydroxyxanthene derivatives (e.g., 9-phenyl-9-hydroxyxanthene) are renowned "host"

molecules.[2][9] They crystallize in the Triclinic (

) space group when forming clathrates with guests like dioxane or benzene.

Mechanism: The bulky xanthene skeleton creates lattice voids (cages or channels).
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Interaction: The host's hydroxyl group (

) acts as a hydrogen bond donor to the guest (if the guest has an acceptor) or to other host
molecules, stabilizing the open framework.

Experimental Protocol: Crystallization & Data
Collection
To replicate the structural determination, follow this validated workflow.

Phase 1: Preparation of High-Quality Crystals
Objective: Grow single crystals of 9-hydroxyxanthene suitable for X-ray diffraction (>0.2 mm).

Dissolution: Dissolve 100 mg of crude xanthydrol in a minimum amount of warm ethanol

(approx. 5 mL at 50°C).

Filtration: Filter the warm solution through a 0.45 µm PTFE syringe filter to remove

particulate nuclei.

Vapor Diffusion (Preferred):

Place the ethanol solution in a small inner vial.

Place the inner vial into a larger jar containing 10 mL of n-hexane or diethyl ether

(precipitant).

Seal tightly and allow to stand at 4°C for 3-5 days.

Harvesting: Colorless prisms or needles will form. Harvest immediately as they may be prone

to solvent loss (efflorescence).

Phase 2: X-ray Diffraction Setup
Mounting: Mount the crystal on a glass fiber or MiTeGen loop using Paratone oil.

Temperature: Collect data at 100 K (cryogenic cooling) to reduce thermal motion of the

flexible xanthene wings.
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Radiation: Mo-K

(

Å) is preferred for resolution; Cu-K

is acceptable for absolute configuration determination if heavy atoms are present.

Implications for Drug Design
The structural data of 9-hydroxyxanthene provides critical SAR (Structure-Activity

Relationship) insights:

Scaffold Rigidity: The "butterfly" angle is a tunable parameter. Substituents at C9 can flatten

or deepen the fold, altering binding affinity to planar receptors (e.g., DNA intercalation).

Metabolic Stability: The C9-OH bond is labile. In acidic biological microenvironments, it

generates the xanthylium ion, a potent electrophile that can covalently modify nucleophilic

residues (Cys, Lys) in proteins.
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Figure 2: Structural attributes of the xanthene scaffold influencing pharmacological activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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